Cas no 1249225-17-9 (1H-Pyrazole, 4-(3-bromopropyl)-1-ethyl-)

• Product Name: 1H-Pyrazole, 4-(3-bromopropyl)-1-ethyl-
• CAS No: 1249225-17-9
• MF: C₈H₁₃BrN₂
• MW: 217.106220960617
• CID: 5282247
• Update Time: 2025-06-29

1H-Pyrazole, 4-(3-bromopropyl)-1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromopropyl)-1-ethyl-1H-pyrazole
• 1H-Pyrazole, 4-(3-bromopropyl)-1-ethyl-

• Inchi： 1S/C8H13BrN2/c1-2-11-7-8(6-10-11)4-3-5-9/h6-7H,2-5H2,1H3
• InChI Key： FZCIEEFDEDJFGQ-UHFFFAOYSA-N
• SMILES： BrCCCC1C=NN(CC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 108
• XLogP3: 1.9
• Topological Polar Surface Area: 17.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1H-Pyrazole, 4-(3-bromopropyl)-1-ethyl-

Compound CAS No. 1249225-17-9: 1H-Pyrazole, 4-(3-bromopropyl)-1-ethyl-

The compound CAS No. 1249225-17-9, also known as 1H-Pyrazole, 4-(3-bromopropyl)-1-ethyl-, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the pyrazole family, which is a five-membered ring consisting of two adjacent nitrogen atoms and three carbon atoms. The presence of the 3-bromopropyl group at the fourth position and the ethyl group at the first position introduces unique electronic and steric properties to the molecule, making it a valuable substrate for further functionalization and exploration in research.

Pyrazoles are widely studied due to their versatility in forming hydrogen bonds, their ability to act as both donors and acceptors, and their stability under various reaction conditions. The 4-(3-bromopropyl) substituent in this compound provides a bromine atom at the terminal end of a three-carbon chain, which can serve as an excellent leaving group in substitution reactions. This feature makes CAS No. 1249225-17-9 particularly useful in organic synthesis for constructing complex molecules with precise regioselectivity and stereoselectivity.

Recent advancements in synthetic chemistry have highlighted the importance of pyrazole derivatives in drug discovery and material science. For instance, studies have shown that pyrazoles can act as scaffolds for designing bioactive molecules with anti-inflammatory, antitumor, and antimicrobial properties. The ethyl group attached to the pyrazole ring in this compound can influence its lipophilicity, potentially enhancing its bioavailability when used as a pharmacophore in drug design.

In terms of synthesis, CAS No. 1249225-17-9 can be prepared through various methods, including condensation reactions involving aldehydes or ketones with hydrazines or hydroxylamine derivatives. The introduction of the 3-bromopropyl group typically involves alkylation or substitution reactions, depending on the desired regiochemistry. Researchers have also explored green chemistry approaches to synthesize this compound, emphasizing energy efficiency and environmental sustainability.

The application of CAS No. 1249225-17-9 extends beyond pharmaceuticals into materials science, where pyrazole derivatives are used as precursors for advanced materials such as conductive polymers and coordination polymers. The bromine atom in the side chain can participate in polymerization reactions, leading to materials with tailored electronic properties suitable for applications in electronics and optoelectronics.

Moreover, recent studies have focused on the catalytic properties of pyrazole-based compounds. The nitrogen atoms in the pyrazole ring can coordinate with metal ions, making these compounds potential candidates for catalytic applications in organic synthesis. For example, CAS No. 1249225-17-9 has been investigated as a ligand in transition metal-catalyzed cross-coupling reactions, demonstrating high efficiency and selectivity under mild conditions.

In conclusion, CAS No. 1249225-17-9 (1H-Pyrazole, 4-(3-bromopropyl)-1-ethyl-) is a versatile compound with promising applications across multiple disciplines. Its unique structure enables it to serve as a building block for advanced materials and bioactive molecules while offering opportunities for innovative catalytic processes. As research continues to uncover new functionalities of pyrazole derivatives, this compound is expected to play an increasingly important role in both academic and industrial settings.